2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one

• IUPAC Name: 2-methyl-5-(2-oxopropyl)-[1,2,4]triazino[2,3-a]benzimidazol-3-one
• InChI: InChI=1S/C13H12N4O2/c1-8(18)7-16-10-5-3-4-6-11(10)17-13(16)14-12(19)9(2)15-17/h3-6H,7H2,1-2H3
• InChI Key: AZOSJGNEZBTESI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=CC=CC=C3N(C2=NC1=O)CC(=O)C
• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol

Description

2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

The mechanism of action of 2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one is not fully understood. However, it has been suggested that the compound works by inhibiting certain enzymes and proteins in the body, leading to the death of cancer cells or insects.
Biochemical and Physiological Effects
Studies have shown that 2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one has both biochemical and physiological effects. Biochemically, the compound has been found to inhibit the growth of cancer cells and certain insects. Physiologically, it has been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one in lab experiments include its high potency and selectivity towards certain enzymes and proteins. However, the limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Development of new derivatives of the compound with improved potency and selectivity.
3. Investigation of the potential applications of the compound in material science.
4. Studies to determine the potential toxicity of the compound and its effects on the environment.
5. Investigation of the potential use of the compound as a pesticide in agriculture.
Conclusion
In conclusion, 2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one is a promising chemical compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and its derivatives.

Scientific Research Applications

2-methyl-5-(2-oxopropyl)[1,2,4]triazino[2,3-a]benzimidazol-3(5H)-one has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer and other diseases. In agriculture, it has been found to have insecticidal properties and can be used as a pesticide. In material science, it has been used as a building block for the synthesis of novel materials.